Cas no 946207-03-0 (1-(benzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product name: 1-(benzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 946207-03-0
• MF: C₂₁H₂₁N₇O₃S
• MW: 451.501541852951
• CID: 5504386
• PubChem ID: 26844944

1-(benzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-7-[4-(phenylsulfonyl)piperazin-1-yl]-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 946207-03-0
• VU0503290-1
• F2866-0179
• AKOS005010887
• 1-(benzenesulfonyl)-4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• 3-(4-methoxyphenyl)-7-(4-(phenylsulfonyl)piperazin-1-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 1-(benzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C21H21N7O3S/c1-31-17-9-7-16(8-10-17)28-21-19(24-25-28)20(22-15-23-21)26-11-13-27(14-12-26)32(29,30)18-5-3-2-4-6-18/h2-10,15H,11-14H2,1H3
• InChI Key： DIDLFXRRPSDJGU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCN(C2C3=C(N=CN=2)N(C2C=CC(=CC=2)OC)N=N3)CC1)(=O)=O

Computed Properties

• Exact Mass: 451.14265873g/mol
• Monoisotopic Mass: 451.14265873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(benzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Comprehensive Overview of 1-(benzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS No. 946207-03-0)

The compound 1-(benzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS No. 946207-03-0) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzenesulfonyl group with a triazolopyrimidine core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its affinity for specific protein targets.

In recent years, the demand for novel triazolopyrimidine derivatives has surged, driven by their versatility in drug discovery. The incorporation of a 4-methoxyphenyl moiety in this compound enhances its pharmacokinetic properties, such as solubility and metabolic stability. This aligns with the growing trend in medicinal chemistry to optimize drug-like properties while maintaining efficacy. The piperazine ring further contributes to its bioactivity, often seen in compounds targeting central nervous system (CNS) disorders.

One of the most searched questions in the field is: "What are the applications of triazolopyrimidine derivatives in modern medicine?" This compound addresses this query by demonstrating potential in areas like oncology and inflammation. Its mechanism of action, often involving inhibition of key signaling pathways, positions it as a valuable tool for studying disease mechanisms. Additionally, the benzenesulfonyl group is known to improve binding affinity, a feature highly sought after in kinase inhibitors.

The synthesis of 1-(benzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine involves multi-step organic reactions, highlighting the importance of precision in modern chemical synthesis. Researchers frequently search for "efficient synthetic routes for triazolopyrimidine scaffolds," and this compound serves as an excellent case study. Its structural complexity underscores the need for advanced techniques like cross-coupling reactions and catalytic hydrogenation.

From a commercial perspective, the compound's CAS No. 946207-03-0 is a critical identifier for procurement and regulatory compliance. Laboratories and pharmaceutical companies prioritize "high-purity triazolopyrimidine compounds" for reliable research outcomes. The presence of the methoxyphenyl group also makes it a subject of interest in patent literature, as it often correlates with enhanced intellectual property potential.

Environmental and safety considerations are paramount in handling such compounds. While not classified as hazardous, proper storage and handling protocols are essential to maintain its integrity. The scientific community is increasingly focused on "green chemistry approaches for heterocyclic synthesis," and this compound's design principles can contribute to sustainable practices.

In conclusion, 1-(benzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine represents a fascinating intersection of chemistry and biology. Its structural features and potential applications make it a standout subject in contemporary research. As the demand for targeted therapies grows, compounds like this will continue to play a pivotal role in advancing scientific knowledge and therapeutic innovation.